Cas no 398495-65-3 (5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate)

• Product Name: 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate
• CAS No: 398495-65-3
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• MDL: MFCD08061258
• CID: 299920
• PubChem ID: 6919045
• Update Time: 2025-11-02

5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate
• 1-Ethyloxycarbonyl-5-Boc-3-amino-4,6-dihydro-pyrrolo[3,4-c]pyrazole
• 5-Boc-3-amino-4,6-dihydropyrrolo[3,4-c]-pyrazole-1-carboxylic acid ethyl ester
• 5-O-tert-butyl 1-O-ethyl 3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• Pyrrolo[3,4-c]pyrazole-1,5-dicarboxylicacid, 3-amino-4,6-dihydro-, 5-(1,1-dimethylethyl) 1-eth...
• Pyrrolo[3,4-c]pyrazole-1,5-dicarboxylicacid, 3-amino-4,6-dihydro-, 5-(1,1-dimethylethyl) 1-ethyl ester
• 3-amino-4,6-dihydro-pyrrolo[3,4-c]pyrazole-1,5-dicarboxylic acid 5-tert-butyl ester 1-ethyl ester
• 3-amino-5-tertbutoxycarbonyl-1-ethoxycarbonyl-4,6-dihydropyrrolo[3,4-c]pyrazole
• 3-amino-5-tert-butyloxycarbonyl-1-ethoxycarbonyl-4,6-dihydropyrrolo[3,4-c]pyrazole
• 5-Boc-3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole-1-carboxylic acid ethyl ester
• 5-tert-butyl 1-ethyl-3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate
• 5-tert-butyl-1-ethyl-3-am
• 3-Amino-5-((tert-butoxy)carbonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-1-carboxylic acid ethyl ester
• 3-Amino-5-tert-butyloxycarbonyl-1-ethoxycarbonyl-4,6-dihydro-1H-pyrrolo[3,4-c]pyrazole
• 5-tert-butyloxycarbonyl-1-ethoxycarbonyl-3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole
• DTXSID10426095
• AMY15299
• 5-(tert-butyl) 1-ethyl 3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• 5-tert-butyl 1-ethyl 3-amino-4,6-dihydropyrrolo[3,4-c]pyrazole-1,5-dicarboxylate
• Ethyl 5-Boc-3-amino-5,6-dihydropyrrolo[3,4-c]pyrazole-1(4H)-carboxylate
• CS-0088966
• AKOS015838691
• 5-tert-Butyl1-ethyl3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate
• VUWAGENLXQIUJY-UHFFFAOYSA-N
• SY110943
• SCHEMBL1370694
• 4-(2-HYDROXYETHOXY)BENZOICACIDMETHYLESTER
• SB17798
• FT-0646181
• AS-37692
• 398495-65-3
• MFCD08061258
• 5-tert-butyl 1-ethyl 3-amino-4H,6H-pyrrolo[3,4-c]pyrazole-1,5-dicarboxylate

• MDL： MFCD08061258
• Inchi： 1S/C13H20N4O4/c1-5-20-12(19)17-9-7-16(6-8(9)10(14)15-17)11(18)21-13(2,3)4/h5-7H2,1-4H3,(H2,14,15)
• InChI Key： VUWAGENLXQIUJY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(N)=NN(C(=O)OCC)C=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.14800
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 99.7Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.36
• PSA: 99.68000
• LogP: 2.23970

5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles Pyrrolopyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazoles

Additional information on 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate

Comprehensive Overview of 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate (CAS No. 398495-65-3)

The compound 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate (CAS No. 398495-65-3) represents a significant member of the pyrrolopyrazole family, which has garnered increasing attention in pharmaceutical and materials science research. This heterocyclic compound features a unique fused ring system with both ester and amino functional groups, making it a versatile building block for drug discovery and specialty chemical applications.

Recent scientific literature highlights growing interest in pyrrolopyrazole derivatives due to their potential biological activities. The 5-tert-Butyl 1-ethyl variant, in particular, has shown promise in early-stage research for its molecular properties that may influence protein-protein interactions. Researchers are actively investigating its potential as a scaffold for kinase inhibitors, with several patent applications filed in the past five years relating to its structural analogs.

The molecular structure of 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate contains several noteworthy features: a tert-butyl group at position 5 provides steric bulk and lipophilicity, while the ethyl ester at position 1 offers synthetic flexibility. The 3-amino group serves as a potential hydrogen bond donor/acceptor, and the dicarboxylate functionality enables diverse chemical modifications. These characteristics make it particularly valuable for medicinal chemistry applications where molecular diversity is crucial.

In synthetic chemistry, this compound serves as an important intermediate for constructing more complex nitrogen-containing heterocycles. The pyrrolo[3,4-c]pyrazole core structure has demonstrated interesting photophysical properties in materials science applications, with potential uses in organic electronics and luminescent materials. Recent studies have explored its derivatives as potential components in organic light-emitting diodes (OLEDs) due to their electron-transporting capabilities.

The global market for specialty chemical intermediates like 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate has shown steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. According to industry reports, the compound's unique structural features position it well for applications in targeted drug delivery systems and as a building block for bioconjugation chemistry.

From a synthetic perspective, researchers have developed several efficient routes to produce 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate, with recent improvements focusing on greener chemistry approaches. These include catalytic methods that reduce waste generation and improve atom economy, aligning with current trends in sustainable chemical production. The compound's stability under various conditions makes it particularly attractive for industrial-scale applications.

Analytical characterization of CAS 398495-65-3 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (both 1H and 13C), and high-performance liquid chromatography (HPLC). These methods confirm the compound's high purity (>98%) and structural integrity, which are critical parameters for research and development applications. Recent advancements in analytical technology have enabled more precise quality control measures for such specialized intermediates.

The safety profile of 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate has been extensively studied, with comprehensive data available on its handling, storage, and disposal. Standard laboratory precautions are sufficient for working with this material, and it is classified as stable under recommended storage conditions. Proper personal protective equipment (PPE) including gloves and safety glasses should be used when handling the compound in laboratory settings.

Looking toward future applications, the scientific community continues to explore novel derivatives based on the pyrrolo[3,4-c]pyrazole scaffold. Computational chemistry approaches are being employed to predict new bioactive analogs, while materials scientists investigate its potential in advanced polymer systems. The compound's versatility ensures its ongoing relevance across multiple disciplines, from medicinal chemistry to materials engineering.

For researchers seeking high-quality 5-tert-Butyl 1-ethyl 3-aminopyrrolo[3,4-c]pyrazole-1,5(4H,6H)-dicarboxylate, several reputable suppliers offer the material with comprehensive analytical documentation. Current market trends indicate increasing demand for custom synthesis services to produce tailored derivatives of this important intermediate, particularly for academic and industrial research programs focused on innovative therapeutic approaches and functional materials development.